Cas no 2305255-33-6 (2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]-)

• Product Name: 2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]-
• CAS No: 2305255-33-6
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5378126
• Update Time: 2025-05-19

2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]-

• Inchi： 1S/C13H19NO4/c1-12(2,3)18-11(17)14-13(7-4-5-8-13)9-6-10(15)16/h4-5,7-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： HJXDHEQEEPVQEN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1(NC(OC(C)(C)C)=O)CCCC1

Additional information on 2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]-

Comprehensive Analysis of 2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]- (CAS No. 2305255-33-6)

The compound 2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]- (CAS No. 2305255-33-6) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentyl group and a propynoic acid moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery and medicinal chemistry, particularly in the development of targeted therapies.

One of the key features of 2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]- is its tert-butoxycarbonyl (Boc) protecting group, which is widely used in peptide synthesis. This group enhances the molecule's stability and reactivity, making it a preferred choice for organic synthesis applications. The presence of the propynoic acid functional group also allows for further modifications, such as click chemistry reactions, which are pivotal in modern bioconjugation techniques.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and biopharmaceuticals. CAS No. 2305255-33-6 aligns with these trends, as it serves as a building block for novel therapeutics. Its applications extend to small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in cancer research and degenerative disease studies.

From a synthetic perspective, the compound's cyclopentyl ring offers steric hindrance, which can influence the selectivity of chemical reactions. This property is particularly valuable in asymmetric synthesis, where controlling stereochemistry is critical. Additionally, the Boc-protected amino group provides a versatile handle for further functionalization, enabling the creation of diverse molecular architectures.

The growing interest in sustainable chemistry has also highlighted the importance of compounds like 2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]-. Researchers are exploring greener synthesis routes, such as catalysis and flow chemistry, to produce such intermediates with minimal environmental impact. This aligns with the broader industry shift toward green chemistry and circular economy principles.

In summary, 2-Propynoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopentyl]- (CAS No. 2305255-33-6) is a versatile and highly functionalized compound with broad applications in pharmaceutical research and organic synthesis. Its unique structural features and compatibility with modern chemical techniques make it a valuable asset for scientists working on cutting-edge therapeutic solutions. As the field of drug development continues to evolve, this compound is poised to play a pivotal role in shaping the future of medicine.